Cas no 40100-33-2 (2-Butenoic acid,3-(amino-d)-, 1-methylethyl ester, (Z)- (9CI))

• Product Name: 2-Butenoic acid,3-(amino-d)-, 1-methylethyl ester, (Z)- (9CI)
• CAS No: 40100-33-2
• MF: C₇H₁₃NO₂
• MW: 144.189783811569
• CID: 332727
• PubChem ID: 56842557
• Update Time: 2025-04-19

2-Butenoic acid,3-(amino-d)-, 1-methylethyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-(amino-d)-, 1-methylethyl ester, (Z)- (9CI)
• isopropyl 3-(amino-d)isocrotonate
• propan-2-yl (Z)-3-(deuterioamino)but-2-enoate
• EINECS 254-791-4
• 40100-33-2

• Inchi： 1S/C7H13NO2/c1-5(2)10-7(9)4-6(3)8/h4-5H,8H2,1-3H3/b6-4-/i/hD
• InChI Key： YCKAGGHNUHZKCL-IQDVHVKMSA-N
• SMILES： O(C(/C=C(/C)\N[2H])=O)C(C)C

Computed Properties

• Exact Mass: 144.100905403g/mol
• Monoisotopic Mass: 144.100905403g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 254.3°C at 760 mmHg
• Flash Point: 92.2°C
• Refractive Index: 1.458